Cas no 1346270-13-0 (5-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole)

5-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, notable for its stability and utility in cross-coupling reactions, particularly Suzuki-Miyaura couplings. The dioxaborinane ring enhances hydrolytic stability compared to simpler boronic acids, making it suitable for handling under ambient conditions. Its structural features, including the sterically hindered boronate moiety, improve selectivity in catalytic transformations. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling efficient C-C bond formation. The pyrazole core further expands its applicability in heterocyclic chemistry, offering a robust scaffold for functionalization. Its balanced reactivity and stability make it a valuable reagent for synthetic organic chemists.

5-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole structure

1346270-13-0 structure

Product Name:5-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole

CAS No:1346270-13-0

MF:C₉H₁₅BN₂O₂

MW:194.038602113724

MDL:MFCD09909248

CID:5159308

Update Time:2025-05-28

5-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-(4,4,6-TRIMETHYL-1,3,2-DIOXABORINAN-2-YL)-1H-PYRAZOLE
- 1H-Pyrazole, 3-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)-
- 5-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole
- MDL： MFCD09909248
- Inchi： 1S/C9H15BN2O2/c1-7-6-9(2,3)14-10(13-7)8-4-5-11-12-8/h4-5,7H,6H2,1-3H3,(H,11,12)
- InChI Key： VHXDAWLDZHCJBG-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=NN2)OC(C)CC1(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 213
Topological Polar Surface Area: 47.1

5-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-YL)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB262674-1 g	5-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)-1H-pyrazole	1346270-13-0		1g	€432.00	2022-03-03
abcr	AB262674-1g	5-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)-1H-pyrazole	1346270-13-0		1g	€432.00	2023-09-10